2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane

• IUPAC Name: 1,1,1,4,4,4-hexafluoro-2-iodo-2-(trifluoromethyl)butane
• InChI: InChI=1S/C5H2F9I/c6-3(7,8)1-2(15,4(9,10)11)5(12,13)14/h1H2
• InChI Key: DMCRZIQQALSJMD-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(C(F)(F)F)I)C(F)(F)F
• Molecular Formula: C5H2F9I
• DSSTOX Substance ID: DTXSID40681079
• Molecular Weight: 359.96 g/mol
• CAS RN: 428-68-2

Description

The compound “2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane” is likely a halogenated organic compound. It contains an iodine atom and a trifluoromethyl group attached to the same carbon atom, and the rest of the molecule is a butane structure with all remaining hydrogen atoms replaced by fluorine.

Molecular Structure Analysis

The molecular structure of this compound would consist of a butane backbone with fluorine atoms replacing all hydrogen atoms. At the second carbon atom, one of the fluorine atoms is replaced by an iodine atom and another by a trifluoromethyl group.

Chemical Reactions Analysis

The compound could potentially undergo various types of reactions, such as nucleophilic substitution or elimination reactions, due to the presence of the iodine atom and the trifluoromethyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the iodine and trifluoromethyl groups, as well as the fluorine atoms. It’s likely to be a liquid at room temperature.

Scientific Research Applications

Fire Suppressant and Halon Alternatives

Halon 1301: , a widely used fire suppressant, has environmental concerns due to its ozone-depleting properties. Researchers have explored alternative compounds, including 2-iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane. Its chemical structure allows it to act as a fire suppressant by interfering with combustion processes. have demonstrated its potential for fire safety applications, especially in confined spaces.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in organic synthesis as building blocks .

Mode of Action

The compound’s mode of action involves its interaction with other reagents in a chemical reaction. For instance, it has been reported that 2-iodo-2,2-difluoroacetophenones can react with Lithium triethylborohydride (LiEt3BH) at -78°C . The mixture is stirred at that temperature under N2 protection for 4 hours .

Biochemical Pathways

It’s known that similar compounds can be involved in various chemical reactions, such as the formation of glycosidic bonds and the generation of α,α-difluoroenolates .

Result of Action

The result of the compound’s action depends on the specific reaction it’s involved in. For example, in a reaction with Lithium triethylborohydride, it can lead to the formation of new compounds . In another instance, it can contribute to the formation of glycosidic bonds .

Action Environment

The action of 2-Iodo-2-(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane is influenced by various environmental factors. For instance, the temperature and the presence of other reagents can significantly affect the outcome of the reaction . Moreover, the compound’s stability can be influenced by factors such as light, heat, and moisture.

Safety and Hazards

As with many halogenated organic compounds, this compound could potentially be hazardous. It might be harmful if inhaled, cause skin and eye irritation, and could be harmful to aquatic life.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used as a building block in the synthesis of more complex molecules, or it could have potential applications in industries such as pharmaceuticals or materials science.